2-(2-methoxyphenyl)-N-(3-methylphenyl)acetamide

• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol
• IUPAC Name: 2-(2-methoxyphenyl)-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C16H17NO2/c1-12-6-5-8-14(10-12)17-16(18)11-13-7-3-4-9-15(13)19-2/h3-10H,11H2,1-2H3,(H,17,18)
• InChI Key: NWLQZLRUMAFOPU-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=O)CC2=CC=CC=C2OC

Description

2-(2-methoxyphenyl)-N-(3-methylphenyl)acetamide, also known as Mexidol, is a neuroprotective drug that has been widely studied for its potential therapeutic applications in various neurological disorders. This compound was first synthesized in the 1980s by a team of Russian scientists and has since gained popularity in the scientific community due to its unique chemical properties and potential benefits.

Mechanism of Action

The exact mechanism of action of 2-(2-methoxyphenyl)-N-(3-methylphenyl)acetamide is not fully understood, but it is believed to work through multiple pathways. This compound has been shown to increase the activity of antioxidant enzymes such as superoxide dismutase and catalase, which help to reduce oxidative stress in the brain. Additionally, the drug has been shown to inhibit the activation of pro-inflammatory cytokines and reduce the production of reactive oxygen species, which can lead to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in the brain. The drug has been shown to increase cerebral blood flow, reduce lipid peroxidation, and improve mitochondrial function. Additionally, this compound has been shown to enhance glucose uptake and utilization in the brain, which can help to improve energy metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(2-methoxyphenyl)-N-(3-methylphenyl)acetamide for lab experiments is its neuroprotective properties. The drug has been shown to protect against neuronal damage and cell death, which can be useful in studying various neurological disorders. However, one limitation of this compound is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 2-(2-methoxyphenyl)-N-(3-methylphenyl)acetamide. One area of focus is the drug's potential therapeutic applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, researchers are interested in exploring the drug's potential for enhancing cognitive function and memory. Finally, there is a need for further studies on the safety and efficacy of this compound in humans, particularly in the context of long-term use.

Synthesis Methods

The synthesis of 2-(2-methoxyphenyl)-N-(3-methylphenyl)acetamide involves the reaction of 2-methoxybenzoyl chloride with 3-methylphenylamine in the presence of a base such as triethylamine. This reaction results in the formation of this compound, which is then purified through recrystallization.

Scientific Research Applications

2-(2-methoxyphenyl)-N-(3-methylphenyl)acetamide has been extensively studied for its potential therapeutic applications in various neurological disorders such as stroke, traumatic brain injury, and neurodegenerative diseases. The drug has been shown to have antioxidant, anti-inflammatory, and anti-apoptotic properties, which make it a promising candidate for neuroprotection.